Cas no 1805529-88-7 (Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805529-88-7
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4804331
• Update Time: 2025-10-28

Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-2-19-9(18)7-6(10(13,14)15)5(17)3-4(16-7)8(11)12/h3,8H,2H2,1H3,(H,16,17)
• InChI Key： ROVOZNOJMUCMCN-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C(F)F)NC=1C(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate is a complex organic compound with the CAS number 1805529-88-7. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a hydroxyl group at position 4, a difluoromethyl group at position 6, and a trifluoromethyl group at position 3, along with an ethyl ester group at position 2. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of fluorinated groups, such as the difluoromethyl and trifluoromethyl substituents, is known to enhance pharmacokinetic properties like bioavailability and metabolic stability. Recent studies have explored the use of this compound as a lead molecule in the development of novel anti-inflammatory agents. Preclinical data suggest that it exhibits potent anti-inflammatory activity through modulation of key inflammatory pathways.

In addition to its pharmaceutical applications, Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant pathogenesis makes it a potential candidate for developing eco-friendly pesticides. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling fungal infections in crops without adverse environmental impacts.

The chemical stability of this compound is another critical factor influencing its utility. Studies have revealed that it remains stable under a wide range of environmental conditions, including varying pH levels and temperature fluctuations. This stability is attributed to the electron-withdrawing effects of the fluorinated substituents, which reduce the likelihood of oxidative degradation.

From a structural perspective, the ethyl ester group at position 2 plays a significant role in modulating the compound's solubility and bioavailability. Researchers have investigated the impact of substituting this group with other esterifying agents on its pharmacokinetic profile. Findings indicate that altering the ester group can significantly influence absorption rates and half-life, offering opportunities for tailoring the compound's properties for specific therapeutic applications.

The hydroxyl group at position 4 introduces additional functional complexity to the molecule. This group can participate in hydrogen bonding interactions, which are crucial for stabilizing molecular conformations and enhancing binding affinity to target proteins. Recent computational studies have utilized molecular docking techniques to predict binding modes of this compound with various protein targets, providing valuable insights into its mechanism of action.

The trifluoromethyl group at position 3 contributes significantly to the compound's electronic properties by introducing strong electron-withdrawing effects. This substitution enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks during chemical transformations. Such reactivity has been leveraged in designing novel synthetic routes for constructing related pyridine derivatives.

In terms of environmental impact, Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate has been assessed for its biodegradability under simulated environmental conditions. Results indicate that it undergoes slow degradation under aerobic conditions, primarily through microbial action. However, its persistence in aquatic environments raises concerns about potential bioaccumulation risks, necessitating further ecological studies.

Recent advancements in analytical techniques have enabled precise characterization of this compound's molecular structure and stereochemistry. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided unprecedented insights into its three-dimensional arrangement and intermolecular interactions.

In conclusion, Ethyl 6-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-2-carboxylate represents a versatile platform for exploring diverse chemical transformations and applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in drug discovery, agrochemical development, and materials science research.